Cas no 212572-59-3 (2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide)

• Product Name: 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide
• CAS No: 212572-59-3
• MF: C₂₇H₂₉NO₂
• MW: 399.52466750145
• MDL: MFCD32206546
• CID: 4638138
• PubChem ID: 23496239
• Update Time: 2025-05-24

2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-([1,1-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide
• 2-Naphthaleneacetamide, 6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydro-N,N-dimethyl-
• SCHEMBL1567864
• 212572-59-3
• D86431
• N,N-dimethyl-2-[6-[(4-phenylphenyl)methoxy]-1,2,3,4-tetrahydronaphthalen-2-yl]acetamide
• AKOS037647664
• 2-[6-({[1,1'-biphenyl]-4-yl}methoxy)-1,2,3,4-tetrahydronaphthalen-2-yl]-N,N-dimethylacetamide
• 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide
• AS-74436

• MDL： MFCD32206546
• Inchi： 1S/C27H29NO2/c1-28(2)27(29)17-21-10-13-25-18-26(15-14-24(25)16-21)30-19-20-8-11-23(12-9-20)22-6-4-3-5-7-22/h3-9,11-12,14-15,18,21H,10,13,16-17,19H2,1-2H3
• InChI Key： IUSJPOYRHUNWNA-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OCC3=CC=C(C4=CC=CC=C4)C=C3)C=C2)CCC1CC(N(C)C)=O

Computed Properties

• Exact Mass: 399.219829168g/mol
• Monoisotopic Mass: 399.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide

Introduction to 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide and Its Significance in Modern Chemical Research

The compound with the CAS number 212572-59-3, specifically 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide, represents a fascinating molecule in the realm of pharmaceutical and chemical research. This intricate structure, characterized by its complex aromatic and heterocyclic framework, has garnered significant attention due to its potential applications in drug discovery and material science. The presence of multiple functional groups, including methoxy and dimethylamino substituents, contributes to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of biphenyl derivatives in developing novel therapeutic agents. The biphenyl moiety, in particular, is known for its ability to enhance binding affinity and metabolic stability in drug molecules. In the context of 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide, the incorporation of a tetrahydronaphthalene ring further complicates its structure, offering diverse interactions with biological targets. This compound's architecture suggests potential utility in modulating pathways relevant to neurological disorders and inflammation.

One of the most intriguing aspects of this molecule is its dual functionality. The N,N-dimethylacetamide moiety not only provides a polar pharmacophore but also influences the compound's solubility and bioavailability. This balance is crucial for developing effective pharmaceuticals that can traverse biological membranes while maintaining stability in vivo. Furthermore, the methoxy group attached to the biphenyl ring introduces additional hydrophobicity, which can be exploited to optimize binding interactions with protein targets.

In the realm of synthetic chemistry, the preparation of such complex molecules poses significant challenges. However, recent innovations in catalytic methods and computational modeling have made it feasible to design and synthesize compounds like 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide with high precision. These advancements have enabled researchers to explore novel structural motifs and functionalizations that were previously inaccessible.

The pharmacological potential of this compound has been explored through various computational and experimental studies. Molecular docking simulations have revealed that it can interact with a range of biological targets, including enzymes and receptors implicated in cancer and neurodegenerative diseases. For instance, preliminary data suggest that it may inhibit the activity of certain kinases involved in cell proliferation and survival. Such findings underscore the importance of structural diversity in drug discovery efforts.

Moreover, the synthesis of analogs derived from CAS number 212572-59-3 has provided valuable insights into structure-activity relationships (SAR). By systematically modifying substituents such as the biphenyl ring or the tetrahydronaphthalene core, researchers can fine-tune the pharmacological profile of these compounds. This iterative approach has led to the identification of several promising candidates for further development.

The role of computational chemistry in this process cannot be overstated. Advanced algorithms and machine learning models have accelerated the screening of virtual libraries containing thousands of potential drug candidates. These tools allow chemists to predict properties like binding affinity and metabolic stability before conducting expensive wet-lab experiments. As a result, projects like those involving 2-(6-([1,1'-biphenyl]-4-ylmethoxy)-1,2,3,4-tetrahydronaphthalen-2-yl)-N,N-dimethylacetamide benefit from rapid iterations and more informed decision-making.

In conclusion,CAS number 212572-59-3 represents a cornerstone in modern chemical research. Its complex architecture offers a rich scaffold for developing innovative therapeutic agents with applications across multiple disease areas. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of pharmaceutical science.